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Compound of Interest

Compound Name: TH-Z93

Cat. No.: B11927781

Essential Safety and Logistical Information for Laboratory Professionals

The product identified by the catalog number TH-Z93 is OxiStrips™, a diagnostic tool
manufactured by Hardy Diagnostics used for the detection of cytochrome oxidase activity in
bacteria.[1][2][3] According to the manufacturer, OxiStrips™ in their unused state do not require
a Safety Data Sheet (SDS) under OSHA's Hazard Communication standard, indicating they are
not classified as hazardous chemical products.

The primary consideration for the disposal of TH-Z93 OxiStrips™ arises after their intended use
in a laboratory setting. Once used, these strips are presumed to be contaminated with viable
microorganisms and must be treated as biohazardous waste. The recommended procedure for
rendering this waste non-infectious is through steam sterilization (autoclaving).

Experimental Protocol: Decontamination of Used
TH-Z93 OxiStrips™

The following protocol outlines the standard methodology for the sterilization of used
OxiStrips™ and similar laboratory disposables contaminated with biological material.

Objective: To sterilize used OxiStrips™ to eliminate biological hazards, rendering them safe for

final disposal.

Materials:
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e Used TH-Z93 OxiStrips™

o Autoclavable biohazard bag (red or orange, marked with a biohazard symbol)

e Secondary, leak-proof, and puncture-resistant container (e.g., an autoclave pan)

e Steam autoclave

e Heat-sensitive indicator tape (autoclave tape)

o Personal Protective Equipment (PPE): heat-resistant gloves, safety glasses, lab coat

Procedure:

o Collection: Immediately after use, place the contaminated OxiStrips™ into a designated
autoclavable biohazard bag.

e Preparation for Autoclaving:

o

Do not overfill the bag; steam penetration is crucial for effective sterilization. Keep the bag
about 2/3 full at most.

o Add a small amount of water (approx. 250 mL or 1 cup) to the bag to facilitate steam
generation.[4]

o Leave the top of the bag open or loosely closed to allow steam to enter.[4]

o Place the biohazard bag inside a secondary, leak-proof container to contain any potential
leaks during the autoclave cycle.

o Apply heat-sensitive autoclave tape to the outside of the bag. This tape will change color
or display stripes to indicate that the required temperature has been reached.

e Autoclave Operation:

o Load the prepared container into the autoclave. Ensure there is enough space around the
bag for steam to circulate freely.
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o Operate the autoclave according to the manufacturer’s instructions, using a standard
gravity displacement cycle for biohazardous waste.

o The cycle must achieve and maintain the parameters outlined in the table below to ensure
sterilization.

o Post-Autoclave Handling:

[¢]

After the cycle is complete, ensure the autoclave chamber pressure has returned to a safe
level before opening the door.

[e]

Wear appropriate PPE, including heat-resistant gloves and safety glasses, when removing
the hot container.

[e]

Allow the bag to cool before handling.

[e]

Check the autoclave tape to verify that the sterilization parameters were met.
» Final Disposal:

o Once the waste has been successfully autoclaved and cooled, the biohazard bag can be
securely closed.

o The autoclaved bag, now considered non-infectious solid waste, can typically be disposed
of in the regular municipal solid waste stream. Always adhere to your institution's specific
policies and local regulations for disposal of treated biohazardous waste.

Data Presentation: Autoclave Sterilization
Parameters

The following table summarizes the essential quantitative parameters for the effective steam
sterilization of biohazardous waste, including used OxiStrips™.
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Parameter Standard Value Purpose

To ensure the complete

Temperature 121°C (250°F) inactivation of all
microorganisms.

To achieve the high
15 - 20 PSI (pounds per
Pressure ] temperatures necessary for
square inch) o
sterilization.

To allow for adequate steam

Minimum Cycle Time 30 minutes penetration and contact with

the waste.

Note: Cycle times may need to be increased for larger or more densely packed loads to ensure

complete sterilization.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the procedural flow for the safe disposal of used TH-Z93
OxiStrips™.
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Caption: Workflow for the safe disposal of used TH-Z93 OxiStrips™.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
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